Cas no 1803741-46-9 (1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one)

• Product Name: 1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one
• CAS No: 1803741-46-9
• MF: C₁₀H₈BrClF₂O₂
• MW: 313.523128509521
• CID: 4978607
• Update Time: 2025-10-28

1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one

• Inchi： 1S/C10H8BrClF2O2/c1-5(15)9(12)7-3-2-6(11)4-8(7)16-10(13)14/h2-4,9-10H,1H3
• InChI Key： XPMFLAMDMQRENI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC(F)F)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one

Professional Introduction to Compound with CAS No. 1803741-46-9 and Product Name: 1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one

The compound with the CAS number 1803741-46-9 and the product name 1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a bromo substituent, a difluoromethoxy group, and a chloro moiety, which collectively contribute to its distinctive chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. The presence of the 4-bromo-2-(difluoromethoxy)phenyl moiety in this compound suggests that it may possess significant pharmacological properties. This moiety is known to be present in various bioactive molecules, where it often serves as a key pharmacophore responsible for mediating interactions with biological targets. The chloropropan-2-one backbone further enhances the compound's potential as a building block for more complex molecules, offering opportunities for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel therapeutic agents. The combination of the bromo, difluoromethoxy, and chloro substituents provides multiple sites for chemical modification, enabling chemists to tailor the compound's properties for specific applications. For instance, the bromo group can be readily functionalized via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. Similarly, the difluoromethoxy group has been shown to enhance metabolic stability and binding affinity in drug candidates, making it an attractive feature for medicinal chemists.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to improve pharmacokinetic profiles and binding interactions with biological targets. The incorporation of fluorine atoms into pharmaceuticals often leads to increased lipophilicity, reduced metabolic clearance, and enhanced binding affinity. In the case of 1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one, the presence of two fluorine atoms in the difluoromethoxy group positions this compound as a promising candidate for further exploration in medicinal chemistry.

The chloro substituent on the propanone backbone also plays a crucial role in determining the compound's reactivity and potential applications. Chloro groups are frequently used in pharmaceuticals due to their ability to participate in various chemical transformations, including nucleophilic substitution reactions. This versatility makes it possible to modify the compound's structure in multiple ways, allowing for the exploration of different pharmacological profiles.

Current research trends indicate that there is a strong focus on developing small-molecule inhibitors targeting various disease-related pathways. The structural features of this compound make it a candidate for designing inhibitors that interact with enzymes or receptors involved in cancer, inflammation, and other therapeutic areas. For example, derivatives of this compound could be explored as inhibitors of kinases or other enzymes that play critical roles in disease progression.

The synthesis of this compound involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps include bromination of an aromatic precursor followed by introduction of the difluoromethoxy group via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves chlorination at the propanone carbon, which can be achieved through electrophilic chlorination or other suitable methods. Each step requires careful optimization to ensure high yield and purity, underscoring the importance of advanced synthetic methodologies.

In terms of applications, this compound has shown promise as a building block for more complex molecules with enhanced biological activity. Researchers have been exploring its potential as an intermediate in the synthesis of novel antiviral agents, anticancer drugs, and anti-inflammatory compounds. The unique combination of functional groups makes it particularly well-suited for constructing molecules with multiple points of interaction with biological targets.

The development of new synthetic strategies for fluorinated compounds remains an active area of research due to their increasing importance in drug discovery. Techniques such as flow chemistry and catalytic methods are being employed to improve efficiency and sustainability in synthesizing these molecules. The synthesis of 1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one exemplifies these advancements by showcasing how modern synthetic tools can be applied to create complex molecular architectures.

As our understanding of biological systems continues to grow, so does our ability to design molecules that interact specifically with disease-causing targets. This compound represents an important step forward in this direction by providing a versatile scaffold for further chemical exploration. Its potential applications span multiple therapeutic areas, making it a valuable asset for researchers working on next-generation pharmaceuticals.

In conclusion,1-(4-Bromo-2-(difluoromethoxy)phenyl)-1-chloropropan-2-one (CAS No. 1803741-46-9) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for further derivatization and optimization as part of drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated compounds like this one,this molecule is poised to play an important role in future therapeutic developments.